![molecular formula C17H10BrF6NO B14574137 N-[3,5-Bis(trifluoromethyl)phenyl]-3-(3-bromophenyl)prop-2-enamide CAS No. 61592-75-4](/img/structure/B14574137.png)
N-[3,5-Bis(trifluoromethyl)phenyl]-3-(3-bromophenyl)prop-2-enamide
Description
N-[3,5-Bis(trifluoromethyl)phenyl]-3-(3-bromophenyl)prop-2-enamide is a synthetic organic compound characterized by the presence of trifluoromethyl and bromophenyl groups
Properties
CAS No. |
61592-75-4 |
|---|---|
Molecular Formula |
C17H10BrF6NO |
Molecular Weight |
438.2 g/mol |
IUPAC Name |
N-[3,5-bis(trifluoromethyl)phenyl]-3-(3-bromophenyl)prop-2-enamide |
InChI |
InChI=1S/C17H10BrF6NO/c18-13-3-1-2-10(6-13)4-5-15(26)25-14-8-11(16(19,20)21)7-12(9-14)17(22,23)24/h1-9H,(H,25,26) |
InChI Key |
ZDSRLZFQTYWWLO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C=CC(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-[3,5-Bis(trifluoromethyl)phenyl]-3-(3-bromophenyl)prop-2-enamide typically involves the reaction of 3,5-bis(trifluoromethyl)aniline with 3-bromocinnamoyl chloride under suitable conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product in high purity.
Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade reagents, and employing large-scale purification techniques
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